Cas no 1259478-53-9 (2-Amino-5-(perfluorophenyl)pyridine-3-acetonitrile)

• Product Name: 2-Amino-5-(perfluorophenyl)pyridine-3-acetonitrile
• CAS No: 1259478-53-9
• MF: C₁₃H₆F₅N₃
• MW: 299.19885969162
• CID: 4798704
• Update Time: 2025-06-11

2-Amino-5-(perfluorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(perfluorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H6F5N3/c14-8-7(9(15)11(17)12(18)10(8)16)6-3-5(1-2-19)13(20)21-4-6/h3-4H,1H2,(H2,20,21)
• InChI Key： VNHNJMOQSQYGFK-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=NC(=C(CC#N)C=1)N)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2.3
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-5-(perfluorophenyl)pyridine-3-acetonitrile

Recent Advances in the Application of 2-Amino-5-(perfluorophenyl)pyridine-3-acetonitrile (CAS: 1259478-53-9) in Chemical Biology and Pharmaceutical Research

The compound 2-Amino-5-(perfluorophenyl)pyridine-3-acetonitrile (CAS: 1259478-53-9) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic compound, featuring a perfluorophenyl group and a nitrile functionality, has demonstrated unique physicochemical properties that make it particularly valuable for drug discovery and biological probe development. Recent studies have explored its potential as a building block for kinase inhibitors, with particular focus on its ability to modulate protein-protein interactions in cancer-related pathways.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) investigated the use of 1259478-53-9 as a core structure for developing selective JAK2 inhibitors. The researchers found that derivatives containing this scaffold exhibited improved selectivity profiles compared to traditional ATP-competitive inhibitors, with IC50 values in the low nanomolar range against JAK2 while showing minimal activity against other kinases in the panel. The perfluorophenyl moiety was identified as crucial for achieving this selectivity through unique hydrophobic interactions with a specific pocket in the JAK2 kinase domain.

In parallel research, scientists at several pharmaceutical companies have been exploring the application of 2-Amino-5-(perfluorophenyl)pyridine-3-acetonitrile in PROTAC (Proteolysis Targeting Chimera) development. The compound's ability to serve as a linker between E3 ligase binders and target proteins has been particularly noteworthy. A recent patent application (WO2023187654) describes its use in creating novel PROTACs targeting estrogen receptor degradation, with demonstrated efficacy in hormone-resistant breast cancer cell lines at concentrations below 100 nM.

The unique electronic properties of the perfluorinated aromatic system in 1259478-53-9 have also attracted attention in materials science applications. A 2024 study in Advanced Functional Materials reported its incorporation into organic semiconductors for biosensing applications, where it demonstrated exceptional stability and sensitivity in detecting protein biomarkers when used as part of a field-effect transistor architecture.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 2-Amino-5-(perfluorophenyl)pyridine-3-acetonitrile and its derivatives. A green chemistry approach published in Organic Process Research & Development (2023, 27, 215-224) described a microwave-assisted one-pot synthesis that improved yields from 45% to 78% while reducing solvent consumption by 60%. This methodological improvement is particularly significant given the growing demand for this compound in both academic and industrial research settings.

Looking forward, the versatility of 1259478-53-9 suggests it will continue to be an important tool in chemical biology and drug discovery. Current research directions include exploring its potential in covalent inhibitor design (taking advantage of the reactive nitrile group) and as a fluorescent probe for cellular imaging (leveraging its intrinsic fluorescence properties). The compound's unique combination of structural features positions it well for addressing several current challenges in medicinal chemistry, including the need for more selective kinase inhibitors and improved PROTAC linkers.